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Compound of Interest

5-Chloro-2-methyl-3-
Compound Name:

nitrobenzaldehyde
CAS No.: 1613329-99-9
Cat. No.: B3177416

Get Quote

1H NMR Spectrum Analysis: 5-Chloro-2-methyl-
3-nitrobenzaldehyde

CAS: 1613329-99-9 | Formula: CBH6CINO3 | MW: 199.59[1]

Executive Summary & Spectral Fingerprint

The 1H NMR spectrum of 5-Chloro-2-methyl-3-nitrobenzaldehyde is characterized by three
distinct signal regions. Successful validation requires confirming the trisubstituted aromatic
pattern (meta-coupling) and the integrity of the aldehyde proton, which is sensitive to oxidation.
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Signal
Assignment

Chemical
Shift (3,
ppm)*

Multiplicity

Integration

Coupling
Constant (

)

Structural
Insight

-CHO
(Aldehyde)

10.25-10.35

Singlet (s)

1H

N/A

Diagnostic for
oxidation
state.[1]
Disappears if
reduced to
alcohol.[1]

Ar-H (C4)

8.10-8.15

Doublet (d)

1H

Hz

Deshielded
by ortho-
NO2.[1]

Ar-H (C6)

7.80-7.85

Doublet (d)

1H

Hz

Deshielded
by ortho-
CHO.[1]

Ar-CH3
(Methyl)

2.65-2.75

Singlet (s)

3H

N/A

Downfield
shift due to
electronic pull
of the

aromatic ring.

[1]

*Note: Shifts are approximated for CDCI3. In DMSO-d6, expect slight downfield shifts,
particularly for the aldehyde proton.

Structural Analysis & Assignments

The Aromatic Region (7.5 — 8.5 ppm)

The aromatic ring possesses two protons at positions 4 and 6.[1] Their splitting pattern is the

most critical quality attribute (CQA) for confirming regio-purity.[1]

e H4 (Ortho to Nitro): This proton resides between the Nitro (C3) and Chloro (C5) groups.[1]
The strong electron-withdrawing nature of the Nitro group shifts this signal downfield (~8.1

ppm).
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e H6 (Ortho to Carbonyl): This proton resides between the Aldehyde (C1) and Chloro (C5)
groups.[1] It is deshielded by the carbonyl anisotropy but typically appears slightly upfield
relative to H4.

e Coupling (

): Since H4 and H6 are meta to each other, they do not show the large splitting (
Hz) seen in ortho isomers.[1] Instead, they exhibit a sharp meta-coupling of ~2.0-2.5 Hz.[1]

o Validation Check: If you see a coupling > 7 Hz, your product is likely the 6-nitro isomer
(impurity).

The Aliphatic Region

o Methyl Group (C2): The methyl group is sterically crowded, flanked by the aldehyde and nitro
groups. This environment prevents free rotation in the solid state but averages in solution. Its
shift (~2.7 ppm) is significantly downfield compared to toluene (~2.3 ppm) due to the
electron-deficient ring.[1]

Comparative Analysis: Product vs. Impurities

In drug development, this compound is often synthesized via oxidation of the corresponding
alcohol or nitration of a precursor. The following table contrasts the product with its most

common impurities.

Table 2: Diagnostic Comparison
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Compound Key Feature (1H NMR) Distinction from Target
) Sharp singlet; no
Target Product CHO singlet (10.3 ppm)
exchangeable protons.[1]
Missing CHO peak. Presence
Precursor (Alcohol) CH2 doublet (~4.8 ppm) of broad OH signal (variable).

[1]

Ortho-coupling ( Aromatic protons show large

Regioisomer (6-Nitro)

Hz) splitting (neighbors).[1]

o ] Missing CHO peak. Extremely
Over-oxidation (Acid) Broad COOH (~11-13 ppm) ) ]
broad singlet downfield.[1]

Visualizing the Impurity Logic

Meta Doublets
( J~2 HZ) Target: 5-Chloro-2-methyl-3-nitro
Check Aromatic Coupling
Peak Present (7.5-8.5 ppm) Ortho Doublets
(J ~8 Hz) Impurity: 6-Nitro Isomer

g (Ortho Coupling > 7Hz)

Crude Sample Check 10.0-10.5 ppm No Peak Impurity: Alcohol Precursor
(Unknown Purity) (Aldehyde Signal) %@ak‘ (Check ~4.8 ppm)
Impurity: Carboxylic Acid
(Check >11 ppm)

Click to download full resolution via product page

Figure 1: Decision tree for validating 5-Chloro-2-methyl-3-nitrobenzaldehyde purity via NMR.

Experimental Protocol

To ensure reproducibility and accurate integration (qQNMR), follow this specific protocol.
Materials:

» Solvent: CDCI3 (Chloroform-d, 99.8% D) + 0.03% TMS (internal standard).[1]
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o Note: DMSO-d6 is an alternative but may broaden the aldehyde peak due to water
exchange or hydrogen bonding.[1]

e Tube: 5mm High-Precision NMR Tube (Wilmad 528-PP or equivalent).
Procedure:
e Massing: Weigh 5-10 mg of the solid sample.

e Dissolution: Add 0.6 mL of CDCI3. Cap and invert gently. Ensure the solution is clear yellow;
turbidity indicates inorganic salts or moisture.[1]

e Acquisition Parameters (400 MHz+):

[¢]

Pulse Angle: 30° (to ensure relaxation).

[¢]

Relaxation Delay (D1):

5 seconds (Critical for accurate integration of the aldehyde proton, which has a long T1).

[e]

Scans (NS): 16-32 (Sufficient for S/N > 100).

o

Spectral Width: -2 to 14 ppm (to catch potential acid impurities).[1]

Data Processing:

e Phasing: Apply manual phasing. The aldehyde peak is often sensitive to phase errors.
o Baseline: Apply a polynomial baseline correction (Bernstein order 1).

o Referencing: Set the TMS peak to 0.00 ppm (or residual CHCI3 to 7.26 ppm).

Troubleshooting & Common Issues

Issue: Aldehyde peak is small or broad.

o Cause: The aldehyde may be oxidizing to the carboxylic acid in situ or the sample contains
paramagnetic impurities (e.g., from metal catalysts like PCC/Chromium used in synthesis).

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

» Solution: Filter the solution through a small plug of silica or Celite into the NMR tube.[1]
Ensure CDCI3 is fresh and acid-free (store over silver foil or K2CO3).[1]

Issue: Extra peaks in the aromatic region.

» Cause: Rotamers are unlikely for this molecule.[1] Extra peaks usually indicate the presence
of the 2-chloro-5-nitro isomer (if synthesized via nitration of 2-chlorobenzaldehyde) or
unreacted starting material.[1]

o Action: Check the coupling constants. If you see a triplet (t), you may have a mono-
substituted impurity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 5-Chloro-2-nitrobenzaldehyde | C7H4CINO3 | CID 81123 - PubChem
[pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [1H NMR spectrum analysis of 5-Chloro-2-methyl-3-
nitrobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://www.benchchem.com/product/b3177416?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-nitrobenzaldehyde
https://www.benchchem.com/product/b3177416/docs#1h-nmr-spectrum-analysis-of-5-chloro-2-methyl-3-nitrobenzaldehyde
https://www.benchchem.com/product/b3177416/docs#1h-nmr-spectrum-analysis-of-5-chloro-2-methyl-3-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b3177416/docs#1h-nmr-spectrum-analysis-of-5-
chloro-2-methyl-3-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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